Cas no 78155-85-8 (ETHYL 5-NITRO-1H-INDAZOLE-3-CARBOXYLATE)

• Product Name: ETHYL 5-NITRO-1H-INDAZOLE-3-CARBOXYLATE
• CAS No: 78155-85-8
• MF: C₁₀H₉N₃O₄
• MW: 235.196161985397
• MDL: MFCD07371595
• CID: 984089
• PubChem ID: 12689368
• Update Time: 2025-04-20

ETHYL 5-NITRO-1H-INDAZOLE-3-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-NITRO-1H-INDAZOLE-3-CARBOXYLATE
• 3-ethoxycarbonyl-5-nitro-1H-indazole
• ethyl 5-nitroindazole-3-carboxylate
• SCHEMBL1176020
• AKOS015967650
• FT-0704384
• 78155-85-8
• SB38740
• XQCDWVWONSFMLL-UHFFFAOYSA-N
• MFCD07371595
• F52660
• CS-0315595
• ETHYL5-NITRO-1H-INDAZOLE-3-CARBOXYLATE
• DTXSID60506972
• ethyl 5-nitroindazolyl-3-carboxylate
• DB-075419

• MDL： MFCD07371595
• Inchi： 1S/C10H9N3O4/c1-2-17-10(14)9-7-5-6(13(15)16)3-4-8(7)11-12-9/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： XQCDWVWONSFMLL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2C=C(C=CC=2NN=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 235.05900
• Monoisotopic Mass: 235.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 443.1±25.0 °C at 760 mmHg
• PSA: 100.80000
• LogP: 2.17100
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

ETHYL 5-NITRO-1H-INDAZOLE-3-CARBOXYLATE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles